Cas no 144861-50-7 (Sarcohydroquinone sulfate B)
Sarcohydroquinone sulfate B structure
Product Name:Sarcohydroquinone sulfate B
CAS No:144861-50-7
MF:C41H62O8S2
MW:747.05619096756
CID:6766755
Update Time:2024-03-03
Sarcohydroquinone sulfate B Chemical and Physical Properties
Names and Identifiers
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- Sarcohydroquinone sulfate B
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- Inchi: 1S/C41H62O8S2/c1-32(2)15-9-16-33(3)17-10-18-34(4)19-11-20-35(5)21-12-22-36(6)23-13-24-37(7)25-14-26-38(8)27-28-39-31-40(48-50(42,43)44)29-30-41(39)49-51(45,46)47/h15,17,19,21,23,25,27,29-31H,9-14,16,18,20,22,24,26,28H2,1-8H3,(H,42,43,44)(H,45,46,47)/b33-17+,34-19+,35-21+,36-23+,37-25+,38-27+
- InChI Key: XSEWDLLFUPPPPL-PYHSYOTJSA-N
- SMILES: C1C(OS(O)(=O)=O)=CC(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=C(OS(O)(=O)=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 51
- XLogP3: 9.517
Sarcohydroquinone sulfate B Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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